Cas no 168293-13-8 (3-O-Acetyl-16alpha-hydroxytrametenolic acid)

• Product Name: 3-O-Acetyl-16alpha-hydroxytrametenolic acid
• CAS No: 168293-13-8
• Molecular Formula: C₃₂H₅₀O₅
• Molecular Weight: 514.7364
• CID: 220086
• PubChem ID: 15226712

3-O-Acetyl-16alpha-hydroxytrametenolic acid Properties

Names and Identifiers

• Lanosta-8,24-dien-21-oicacid, 3-(acetyloxy)-16-hydroxy-, (3b,16a)-
• 3-O-Acetyl-16a-hydroxytrametenolic acid
• 3-O-Acetyl-16 alpha-hydroxytrametenolic acid
• 3-O-Acetyl-16α-hydroxytrametenolic acid
• 3-0-Acetgl-162-hgdr0xgtrametenolicacid
• Trametenolic acid, 3-O-acetyl-16-alpha-hydroxy-
• 3-O-Acetyl-16alpha-hydroxytrametenolic acid
• (2R)-2-[(3S,10S,13R,14R,16R,17R)-3-Acetyloxy-16-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,
• FT-0775457
• PD125373
• 2-(3-acetyloxy-16-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-methylhept-5-enoic acid
• 168293-13-8
• HY-N2994
• 3-O-Acetyl-16
• CS-0023652
• AKOS032946037
• CHEBI:198704
• A-hydroxytrametenolic acid
• MS-29564
• (2R)-2-[(3S,5R,10S,13R,14R,16R,17R)-3-acetyloxy-16-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid
• PD125372
• Formipinic acid C
• DTXSID501346618
• DA-49618
• (2R)-2-[(3S,10S,13R,14R,16R,17R)-3-acetyloxy-16-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid
• CCRIS 7793

• InChIKey： SRDNLMOBFKJOSD-COLBUHOESA-N
• Inchi： 1S/C32H50O5/c1-19(2)10-9-11-21(28(35)36)27-24(34)18-32(8)23-12-13-25-29(4,5)26(37-20(3)33)15-16-30(25,6)22(23)14-17-31(27,32)7/h10,21,24-27,34H,9,11-18H2,1-8H3,(H,35,36)/t21-,24-,25?,26+,27+,30-,31-,32+/m1/s1
• SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])C3C([H])([H])C([H])([H])C4([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])C=3C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]1([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 514.365825g/mol
• Surface Charge: 0
• XLogP3: 6.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 514.365825g/mol
• Monoisotopic Mass: 514.365825g/mol
• Topological Polar Surface Area: 83.8Ų
• Heavy Atom Count: 37
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 514.7

Experimental Properties

• Boiling Point: 606.9±55.0 °C at 760 mmHg
• Melting Point: >300 ºC
• Vapor Pressure: 0.0±3.9 mmHg at 25°C
• Flash Point: 185.1±25.0 °C
• Solubility: Insuluble (1.1E-5 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids